Cas no 522654-03-1 (Benzonitrile, 4-(cyclopentylhydroxymethyl)-)
522654-03-1 structure
Product Name:Benzonitrile, 4-(cyclopentylhydroxymethyl)-
CAS No:522654-03-1
MF:C13H15NO
MW:201.264303445816
CID:1576948
Update Time:2024-08-24
Benzonitrile, 4-(cyclopentylhydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(cyclopentylhydroxymethyl)-
- 4-(Cyclopentylhydroxymethyl)benzonitrile
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- Inchi： 1S/C13H15NO/c14-9-10-5-7-12(8-6-10)13(15)11-3-1-2-4-11/h5-8,11,13,15H,1-4H2
- InChI Key： JDVOYQQYPJCWPA-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=C(C(C2CCCC2)O)C=C1
Computed Properties
- Exact Mass: 201.11545
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 365.5±25.0 °C(Predicted)
- PSA: 44.02
- pka: 14.08±0.20(Predicted)
Benzonitrile, 4-(cyclopentylhydroxymethyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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